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Compound of Interest

Compound Name: alpha-Hydroxyhippuric acid

Cat. No.: B104984

A deep dive into the 19th-century chemical literature reveals the serendipitous discovery and
pioneering synthesis of alpha-Hydroxyhippuric acid, a molecule at the intersection of amino
acid and carboxylic acid chemistry. This technical guide illuminates the historical context of its
discovery, details the first documented synthetic protocol, and presents the initial
characterization data for researchers, scientists, and drug development professionals.

Initially identified in 1851 by the German chemist Adolph Strecker and his Russian colleague
Nikolai Nikolaevich Sokolov, alpha-Hydroxyhippuric acid, then referred to as "Benzoglycolic
acid,” emerged from studies on the reactivity of hippuric acid. Their work, published in the
seminal journal Annalen der Chemie und Pharmacie, laid the groundwork for understanding the
chemical transformations of N-acyl amino acids.

Discovery and Initial Characterization

The discovery of alpha-Hydroxyhippuric acid was a result of Strecker and Sokolov's
investigation into the reaction of hippuric acid with nitric acid and nitrogen dioxide. This reaction
did not yield the expected nitrated product but instead led to the formation of a novel substance
they named "Benzoglykolsaure" (Benzoglycolic acid). Their initial analysis suggested a
structural formula of CeHsC(=0)OCH2COOH, indicating an ester linkage. However, modern
understanding confirms the structure to be N-benzoyl-2-hydroxyglycine, an N-acyl hemiaminal.
This early discrepancy highlights the nascent state of structural organic chemistry in the mid-
19th century.
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The compound was characterized as a crystalline solid with distinct properties from its parent
compound, hippuric acid. The initial qualitative observations laid the foundation for future, more
precise analytical characterization.

First Synthesis: The Strecker-Sokolov Protocol
(1851)

The pioneering synthesis of alpha-Hydroxyhippuric acid, as detailed by Strecker and
Sokolov, involved the direct chemical transformation of hippuric acid. This section provides a
comprehensive overview of the original experimental methodology.

Experimental Workflow

The synthesis can be visualized as a two-step process involving the reaction of hippuric acid
with nitrous acid precursors, followed by the isolation and purification of the resulting alpha-
Hydroxyhippuric acid.
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Figure 1: Experimental workflow for the first synthesis of alpha-Hydroxyhippuric acid.

Experimental Protocol

The following protocol is an interpretation of the 19th-century experimental description provided
by Strecker and Sokolov. Modern safety precautions and laboratory techniques should be
applied when considering any replication.
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Materials:

Hippuric Acid

Nitric Acid

Nitrogen Dioxide (generated in situ or from a cylinder)
Water

Ethanol

Procedure:

Reaction Setup: A solution of hippuric acid in water was prepared in a flask.

Introduction of Reagents: Nitric acid was added to the hippuric acid solution. Gaseous
nitrogen dioxide was then passed through the solution. The reaction was likely carried out at
or below room temperature to control the exothermic nature of the reaction.

Reaction Progression: The reaction mixture was stirred or agitated to ensure proper mixing
of the reagents. The progress of the reaction was monitored by observing the dissolution of
hippuric acid and the formation of a new crystalline product.

Isolation of Product: Upon completion of the reaction, the solution was cooled to induce
crystallization of the "benzoglycolic acid."” The crystalline product was then collected by
filtration.

Purification: The crude product was purified by recrystallization from a suitable solvent, likely
a mixture of water and ethanol, to obtain the final, purified alpha-Hydroxyhippuric acid.

Quantitative Data

The initial publication by Strecker and Sokolov provided limited quantitative data by modern

standards. The primary focus was on the qualitative description of the new compound and its

reactions.
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Observed Value (Strecker
Property Modern Accepted Value
& Sokolov, 1851)

Molecular Formula CoH9NOa4 (inferred) CoHoNO4
Molecular Weight Not reported 195.17 g/mol
] ] Not explicitly reported in the
Melting Point o ~211 °C (decomposes)
initial paper
Appearance Crystalline solid White to off-white solid

Logical Relationship of Compounds

The synthesis represents a direct chemical modification of an N-acyl amino acid, demonstrating
the reactivity of the alpha-carbon position.
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Figure 2: Chemical relationship between hippuric acid and alpha-Hydroxyhippuric acid.

Conclusion

The discovery and first synthesis of alpha-Hydroxyhippuric acid by Strecker and Sokolov in
1851 represent a significant, albeit initially misinterpreted, step in the field of organic chemistry.
Their work not only introduced a new derivative of hippuric acid but also showcased a novel
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chemical transformation. This historical perspective provides valuable context for contemporary
researchers working with N-acyl amino acids and their derivatives in fields ranging from
medicinal chemistry to materials science. The foundational experimental work, despite its
simplicity by today's standards, underscores the enduring importance of fundamental chemical
investigation.

 To cite this document: BenchChem. [Unveiling the Past: The Discovery and First Synthesis
of alpha-Hydroxyhippuric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104984#discovery-and-first-synthesis-of-alpha-
hydroxyhippuric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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